Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Disperse Blue 102. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on the use of Disperse Blue 102 and the critical role of dispersing agents. Here you will find troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure the success of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is Disperse Blue 102?
A1: Disperse Blue 102 (C.I. 111945) is a non-ionic, single azo class disperse dye with the molecular formula C₁₅H₁₉N₅O₄S.[1][2] It appears as a dark blue uniform powder and is primarily used for dyeing and printing on hydrophobic synthetic fibers like polyester, diacetate, and triacetate.[1][3][4] Due to its fine particle nature and low water solubility, it requires the use of dispersing agents to form a stable aqueous dispersion for dyeing.[4][5] It is also noted for its potential as a textile allergen.[3][6][7]
Q2: What is the primary function of a dispersing agent?
A2: A dispersing agent is a chemical additive essential for stabilizing solid particles, like Disperse Blue 102, within a liquid medium.[8] Its main roles are to prevent dye particles from clumping together (agglomeration), reduce the surface tension between the dye and water for better wetting, and maintain a fine, uniform, and stable suspension throughout the experimental or dyeing process.[4][8][9] This ensures even color distribution, consistency, and process efficiency.[10]
Q3: Why are dispersing agents crucial for experiments with Disperse Blue 102?
A3: Disperse Blue 102 is sparingly soluble in water and exists as fine particles that naturally tend to aggregate, especially under heating.[4] Without an effective dispersing agent, this aggregation leads to numerous problems, including uneven color (poor levelness), color spots, reduced color yield, and contamination of equipment.[4][11][12] A suitable dispersing agent keeps the dye particles finely distributed, ensuring reliable and reproducible results.[4]
Q4: What are the common types of dispersing agents used with disperse dyes?
A4: The main types of dispersing agents used in industrial and research applications include:
-
Lignin Sulfonate-Based: Economical and biodegradable, suitable for standard conditions.[4]
-
Naphthalene Sulfonate-Based: Known for excellent thermal stability, making them ideal for high-temperature applications.[4]
-
Polyacrylic-Based: High-purity synthetic dispersants that are low-foaming and used in high-precision systems.[4]
-
Anionic and Non-ionic Surfactants: Often used to enhance stability and leveling properties in the dye bath.[11][13]
Q5: Can Disperse Blue 102 be used in biomedical or drug development applications?
A5: Yes, beyond its primary use in textiles, Disperse Blue 102 is also utilized as a biological dye for staining and observing cells and tissues under a microscope.[14] Its properties as a small, dispersible molecule may be relevant in formulation studies or as a marker in specific assays, although careful consideration of its allergenic potential is necessary.[3][6]
Troubleshooting Guide
Problem: My dye dispersion is unstable, and I see visible particles settling.
Problem: The final color of my substrate is uneven or spotty.
Problem: The color yield is low, or the shade is inconsistent between batches.
Data Presentation
Table 1: Physicochemical Properties of Disperse Blue 102
| Property | Value | Reference |
| C.I. Name | Disperse Blue 102, C.I. 111945 | [1] |
| CAS Number | 12222-97-8 | [1] |
| Molecular Formula | C₁₅H₁₉N₅O₄S | [1][2] |
| Molecular Weight | 365.41 g/mol | [1] |
| Appearance | Dark blue uniform powder | [1] |
| Molecular Structure | Single azo class | [1] |
| Typical Particle Size | 0.5 - 2.0 microns | [17] |
Table 2: Recommended Parameters for Disperse Dyeing Processes
| Parameter | Recommended Range / Value | Potential Issue if Deviated | Reference |
| pH | 4.5 - 5.5 (Weakly Acidic) | Dye hydrolysis, aggregation, color change | [13] |
| Water Hardness | < 50 ppm | Precipitation of dispersing agents, dye aggregation | [13] |
| Dyeing Temperature | 125°C - 135°C (for Polyester) | Too high can cause instability; too low leads to poor dye uptake | [13][18] |
| Heating Rate | Slow and controlled | Rapid heating can shock the dispersion and cause aggregation | [11][13] |
Table 3: Dyeing Fastness Properties of Disperse Blue 102
(Note: Fastness is graded on a scale, typically 1-5, where 5 is excellent)
| Fastness Test | Grade | Reference |
| Sun Exposure | 4-5 | [3] |
| Washing (ISO2) | 4-5 (Fade), 4-5 (Staining) | [3] |
| Perspiration (Alkali) | 5 (Fade), 3-4 (Staining) | [3] |
Experimental Protocols
Protocol 1: High-Temperature Dispersion Stability Test (Filter Paper Method)
This protocol assesses the stability of a Disperse Blue 102 dispersion under high-temperature conditions, simulating a typical dyeing process.[13][15][19]
1. Materials & Equipment:
- Disperse Blue 102
- Selected Dispersing Agent
- Acetic acid (for pH adjustment)
- Distilled or deionized water (<50 ppm hardness)
- High-temperature, high-pressure dyeing apparatus
- Beakers and graduated cylinders
- Filter paper (e.g., Whatman No. 2) and suction filtration funnel
- Balance and pH meter
2. Procedure:
- Prepare Dye Liquor: Prepare a 10 g/L solution of Disperse Blue 102 in distilled water. Add the appropriate concentration of the dispersing agent being tested.
- Adjust pH: Use acetic acid to adjust the pH of the dye liquor to between 4.5 and 5.5.
- Initial Filtration (Control): Take a 500 mL aliquot of the freshly prepared dye liquor. Filter it through the filter paper using a suction funnel. Observe the filter paper for any large particles or color spots. Note the time taken for filtration. This serves as your baseline.
- High-Temperature Treatment: Place a separate 400 mL aliquot of the dye liquor into the high-temperature dyeing apparatus.
- Heating Cycle: Heat the solution to 130°C and maintain this temperature for 60 minutes.[15][19]
- Cooling: Allow the solution to cool down to room temperature.
- Final Filtration: Filter the heat-treated dye liquor through a fresh piece of filter paper using the same setup.
- Evaluation: Compare the post-heating filter paper to the control. A stable dispersion will show no or very few visible color spots or residue on the filter paper after the heat treatment.[15] A significant increase in filtration time or visible particle deposition indicates poor high-temperature stability.[13]
Protocol 2: Microscopic Observation of Dispersion
This method provides a direct visual assessment of particle size and the degree of aggregation.[20]
1. Materials & Equipment:
- Prepared dye dispersion (as in Protocol 1, Step 1)
- Microscope with appropriate magnification (e.g., 400x)
- Microscope slides and coverslips
- Pipette
2. Procedure:
- Sample Preparation: Thoroughly mix the dye dispersion to ensure it is homogenous.
- Slide Mounting: Using a pipette, place a single drop of the dispersion onto a clean microscope slide. Gently place a coverslip over the drop, avoiding air bubbles.
- Microscopic Examination: Place the slide on the microscope stage and focus.
- Evaluation: Observe the dispersion.
- Good Dispersion: Characterized by very fine, individual particles that are uniformly distributed with minimal clumping.
- Poor Dispersion: Characterized by the presence of large, visible aggregates or clusters of dye particles and an uneven distribution.
- Comparison (Optional): This method can be used to compare the effectiveness of different dispersing agents or to assess the impact of process variables (like temperature or pH) on the dispersion state.
Visualizations
// Nodes
start [label="Start: Dispersion Issue\n(Aggregation, Spots, Settling)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
check_pH [label="Check Dye Bath pH", fillcolor="#4285F4", fontcolor="#FFFFFF"];
pH_correct [label="Is pH 4.5 - 5.5?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
adjust_pH [label="Adjust pH with\nAcetic Acid", fillcolor="#EA4335", fontcolor="#FFFFFF"];
check_water [label="Check Water Hardness", fillcolor="#4285F4", fontcolor="#FFFFFF"];
water_correct [label="Is Hardness < 50 ppm?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
use_softener [label="Use Water Softener or\nDeionized Water", fillcolor="#EA4335", fontcolor="#FFFFFF"];
check_agent [label="Evaluate Dispersing Agent", fillcolor="#4285F4", fontcolor="#FFFFFF"];
agent_correct [label="Is Agent Thermally Stable\n& Correct Concentration?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
select_agent [label="Select High-Temp Stable\nAgent (e.g., Naphthalene\nSulfonate-based)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
check_process [label="Review Process Conditions", fillcolor="#4285F4", fontcolor="#FFFFFF"];
process_correct [label="Heating Rate Slow?\nTemp Correct?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
adjust_process [label="Adjust Heating Rate\n& Max Temperature", fillcolor="#EA4335", fontcolor="#FFFFFF"];
end_good [label="Dispersion Stable", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
start -> check_pH;
check_pH -> pH_correct;
pH_correct -> check_water [label="Yes"];
pH_correct -> adjust_pH [label="No"];
adjust_pH -> check_pH;
check_water -> water_correct;
water_correct -> check_agent [label="Yes"];
water_correct -> use_softener [label="No"];
use_softener -> check_water;
check_agent -> agent_correct;
agent_correct -> check_process [label="Yes"];
agent_correct -> select_agent [label="No"];
select_agent -> check_agent;
check_process -> process_correct;
process_correct -> end_good [label="Yes"];
process_correct -> adjust_process [label="No"];
adjust_process -> check_process;
}
end_dot
Caption: Troubleshooting workflow for common dispersion problems.
// Nodes
start [label="Start: Define Application", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
q_temp [label="High-Temperature Process?\n(e.g., >100°C)", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
high_temp_agent [label="Choose Thermally Stable Agent\n(e.g., Naphthalene Sulfonate\nor Polyacrylic-based)", fillcolor="#34A853", fontcolor="#FFFFFF"];
low_temp_agent [label="Standard Agent is Suitable\n(e.g., Lignin Sulfonate-based)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
q_compatibility [label="Check Compatibility with\nDye and other Auxiliaries", fillcolor="#4285F4", fontcolor="#FFFFFF"];
q_foam [label="Is Foaming a Concern?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
low_foam_agent [label="Select Low-Foaming Agent\n(e.g., Polyacrylic-based)", fillcolor="#34A853", fontcolor="#FFFFFF"];
test_concentration [label="Determine Optimal Concentration\n(Run Dosage Curve)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
end_select [label="Agent Selected", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
// Edges
start -> q_temp;
q_temp -> high_temp_agent [label="Yes"];
q_temp -> low_temp_agent [label="No"];
high_temp_agent -> q_compatibility;
low_temp_agent -> q_compatibility;
q_compatibility -> q_foam;
q_foam -> low_foam_agent [label="Yes"];
q_foam -> test_concentration [label="No"];
low_foam_agent -> test_concentration;
test_concentration -> end_select;
}
end_dot
Caption: Decision logic for choosing a suitable dispersing agent.
// Nodes
prep_liquor [label="1. Prepare Dye Liquor\n(10 g/L Dye + Agent)\nAdjust pH to 4.5-5.5", fillcolor="#4285F4", fontcolor="#FFFFFF"];
filter_control [label="2. Filter Control Sample\n(500 mL)\nObserve Filter Paper", fillcolor="#FBBC05", fontcolor="#202124"];
heat_sample [label="3. Heat Test Sample\n(400 mL) at 130°C\nfor 1 hour", fillcolor="#EA4335", fontcolor="#FFFFFF"];
cool_sample [label="4. Cool Sample\nto Room Temp", fillcolor="#FBBC05", fontcolor="#202124"];
filter_test [label="5. Filter Test Sample\nObserve Filter Paper", fillcolor="#FBBC05", fontcolor="#202124"];
compare [label="6. Compare Results", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
stable [label="Stable:\nNo Spots on Paper", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
unstable [label="Unstable:\nVisible Spots/\nResidue on Paper", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
prep_liquor -> filter_control;
prep_liquor -> heat_sample [style=invis]; // for layout
filter_control -> heat_sample;
heat_sample -> cool_sample;
cool_sample -> filter_test;
filter_test -> compare;
compare -> stable [label="No Change"];
compare -> unstable [label="Change"];
}
end_dot
Caption: Workflow for the high-temperature dispersion stability test.
References